Cas no 1189508-30-2 (8-(3-chlorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-(3-chlorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1189508-30-2
• MF: C₂₀H₂₀ClN₃O₄S
• MW: 433.908502578735
• CID: 5391204
• Update Time: 2025-06-19

8-(3-chlorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-[(3-Chlorophenyl)sulfonyl]-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• 8-(3-chlorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C20H20ClN3O4S/c1-28-16-7-5-14(6-8-16)18-19(25)23-20(22-18)9-11-24(12-10-20)29(26,27)17-4-2-3-15(21)13-17/h2-8,13H,9-12H2,1H3,(H,23,25)
• InChI Key： FWDZSECBIDABRF-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=CC(Cl)=C3)(=O)=O)CC2)N=C(C2=CC=C(OC)C=C2)C1=O

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.40±0.40(Predicted)

Additional information on 8-(3-chlorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Recent Advances in the Study of 8-(3-chlorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS: 1189508-30-2)

The compound 8-(3-chlorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS: 1189508-30-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its triazaspiro[4.5]decane core, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its pharmacokinetic properties and target selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the benzenesulfonyl and methoxyphenyl moieties could significantly enhance the compound's binding affinity to specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). These findings suggest that 1189508-30-2 could serve as a promising scaffold for the development of novel therapeutics in oncology and neurology.

In addition to its synthetic potential, 1189508-30-2 has been investigated for its biological effects. Preclinical studies have shown that this compound exhibits potent inhibitory activity against certain cancer cell lines, including breast and lung cancer models. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer. Furthermore, the compound's ability to cross the blood-brain barrier has sparked interest in its potential application for neurodegenerative diseases, such as Alzheimer's and Parkinson's.

Another area of interest is the compound's role as a chemical probe. Researchers have utilized 1189508-30-2 to study the function of specific protein targets in cellular and animal models. For instance, a recent study in Cell Chemical Biology (2024) employed this compound to investigate the role of a particular kinase in neuronal development. The results provided valuable insights into the kinase's function and highlighted the compound's utility as a tool for basic research.

Despite these promising findings, challenges remain in the development of 1189508-30-2 as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the compound's unique structure and versatile biological activity make it a compelling candidate for further investigation. Ongoing research aims to explore its full potential, including its application in combination therapies and its use in targeted drug delivery systems.

In conclusion, 8-(3-chlorobenzenesulfonyl)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS: 1189508-30-2) represents a promising area of research in chemical biology and medicinal chemistry. Its multifaceted applications, ranging from drug development to chemical probing, underscore its importance in advancing our understanding of disease mechanisms and therapeutic interventions. Future studies will likely focus on optimizing its properties and translating preclinical findings into clinical applications.